Cas no 172759-16-9 (Phenol, 4-bromo-3-pentadecyl-)

Phenol, 4-bromo-3-pentadecyl- structure
Phenol, 4-bromo-3-pentadecyl- structure
Product Name:Phenol, 4-bromo-3-pentadecyl-
CAS No:172759-16-9
MF:C21H35BrO
MW:383.406006097794
CID:1360666
Update Time:2024-08-17

Phenol, 4-bromo-3-pentadecyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-bromo-3-pentadecyl-
    • Inchi: 1S/C21H35BrO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-18-20(23)16-17-21(19)22/h16-18,23H,2-15H2,1H3
    • InChI Key: SQBZIGDTPXDILU-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=C(Br)C(CCCCCCCCCCCCCCC)=C1

Computed Properties

  • Exact Mass: 382.18725

Experimental Properties

  • Density: 1.090±0.06 g/cm3(Predicted)
  • Boiling Point: 455.1±25.0 °C(Predicted)
  • PSA: 20.23
  • pka: 9.49±0.18(Predicted)
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